octahydro-1H-quinolizin-2-amine
Overview
Description
Octahydro-1H-quinolizin-2-amine is a nitrogen-containing heterocyclic compound . It is a derivative of quinolizidine . The IUPAC name for this compound is octahydro-2H-quinolizin-2-amine .
Molecular Structure Analysis
The InChI code for octahydro-1H-quinolizin-2-amine is1S/C9H18N2.2ClH/c10-8-4-6-11-5-2-1-3-9 (11)7-8;;/h8-9H,1-7,10H2;2*1H . This indicates that the molecule contains a total of 30 bond(s), including 12 non-H bond(s), 2 six-membered ring(s), 1 ten-membered ring(s), 1 primary amine(s) (aliphatic), and 1 tertiary amine(s) (aliphatic) . Physical And Chemical Properties Analysis
The molecular weight of octahydro-1H-quinolizin-2-amine dihydrochloride is 227.18 . Unfortunately, other specific physical and chemical properties of octahydro-1H-quinolizin-2-amine are not available in the retrieved data.Scientific Research Applications
Photocatalysis and Organic Synthesis
Recent studies have highlighted the compound’s utility in organic synthesis. Notably:
- Quinolin-2(1H)-ones Synthesis : Researchers have employed an unconventional photocatalytic approach to synthesize quinolin-2(1H)-ones from readily available quinoline-N-oxides . This application has implications in drug discovery and materials science.
Safety And Hazards
Future Directions
While specific future directions for octahydro-1H-quinolizin-2-amine are not available, research on related compounds like quinoxalin-2(1H)-ones suggests a focus on developing green and sustainable heterogeneous reaction methods for these compounds with applications in materials chemistry and pharmacology .
properties
IUPAC Name |
2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2/c10-8-4-6-11-5-2-1-3-9(11)7-8/h8-9H,1-7,10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTYYLKWVPVUNET-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2CCC(CC2C1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
octahydro-1H-quinolizin-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-Methoxyphenyl)-4-[(2,4,5-trichlorophenyl)sulfonyl]piperazine](/img/structure/B3149307.png)
![Ethyl 3-[(2-chlorobenzyl)amino]propanoate](/img/structure/B3149342.png)
